Methyl 2-(2-bromophenyl)-2-hydroxyacetate

• IUPAC Name: methyl 2-(2-bromophenyl)-2-hydroxyacetate
• InChI: InChI=1S/C9H9BrO3/c1-13-9(12)8(11)6-4-2-3-5-7(6)10/h2-5,8,11H,1H3
• InChI Key: YMDUHSJVKGJWQW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC=CC=C1Br)O
• Molecular Formula: C9H9BrO3
• Molecular Weight: 245.07 g/mol

Description

Methyl 2-(2-bromophenyl)-2-hydroxyacetate is a useful research compound. Its molecular formula is C9H9BrO3 and its molecular weight is 245.07 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Crystal Structure Analysis : A study by Lee, Ryu, and Lee (2017) discusses the crystal structure of a compound closely related to Methyl 2-(2-bromophenyl)-2-hydroxyacetate, which was the major product from a reaction involving similar compounds. This research contributes to understanding the structural properties of related compounds (S. Lee, J. Ryu, & Junseong Lee, 2017).

• Organic Experiment Design : Min (2015) describes an organic experiment to synthesize a drug intermediate similar to this compound. This experiment was designed for educational purposes, demonstrating the compound's relevance in teaching and research in organic chemistry (W. Min, 2015).

• Polymerization Research : A study by Moszner et al. (2003) involved synthesizing a compound similar to this compound and exploring its use in radical homopolymerization. This research is significant for the development of polymers with specific properties (N. Moszner, F. Zeuner, U. Fischer, V. Rheinberger, A. Meijere, & Viktor Bagutski, 2003).

• Chirality Transfer in Synthetic Chemistry : Fujisawa, Tajima, and Sato (1984) explored the ester enolate Claisen rearrangement of a compound structurally similar to this compound, demonstrating complete asymmetric transfer. This study is significant for synthetic chemistry, particularly in the context of stereocontrolled synthesis (T. Fujisawa, K. Tajima, & T. Sato, 1984).

• Synthesis of CNS-active Substances : Wünsch (1991) reported on the synthesis of CNS-active substances using 2-(2-Bromophenyl)-acetaldehyde acetals, related to this compound. This research is relevant for the development of new pharmaceuticals (B. Wünsch, 1991).

• Conformational Analysis of Heterocycles : Dorn, Katritzky, and Nesbit (1967) conducted a study on the conformational analysis of saturated heterocycles using a compound structurally similar to this compound. This research contributes to the understanding of molecular orientations and interactions in heterocyclic compounds (H. Dorn, A. Katritzky, & M. Nesbit, 1967).

• Synthesis of Amino Acetates : Percino and Hernández (2007) described the synthesis of various methyl amino acetates from methyl 2-hydroxy-2-methoxy acetate, a compound related to this compound. Their study is relevant for the synthesis of novel organic compounds (T. M. Percino & T. Hernández, 2007).

• Study of Bromophenol Derivatives : Zhao et al. (2004) isolated and studied various bromophenol derivatives from the red alga Rhodomela confervoides. This research is relevant for understanding the biological activities of bromophenol compounds, including those structurally similar to this compound (Jielu Zhao et al., 2004).